Cas no 1275596-06-9 (2-trifluoromethanesulfonylethan-1-amine hydrochloride)

• Product Name: 2-trifluoromethanesulfonylethan-1-amine hydrochloride
• CAS No: 1275596-06-9
• MF: C₃H₇ClF₃NO₂S
• MW: 213.606389284134
• MDL: MFCD29991992
• CID: 4585663
• PubChem ID: 88850818
• Update Time: 2025-08-04

2-trifluoromethanesulfonylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-trifluoromethanesulfonylethan-1-amine hydrochloride

• MDL： MFCD29991992
• Inchi： 1S/C3H6F3NO2S.ClH/c4-3(5,6)10(8,9)2-1-7;/h1-2,7H2;1H
• InChI Key： JRCJKUXIPDCNAA-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(CCN)C(F)(F)F.Cl

Additional information on 2-trifluoromethanesulfonylethan-1-amine hydrochloride

Recent Advances in the Application of 2-Trifluoromethanesulfonylethan-1-amine Hydrochloride (CAS: 1275596-06-9) in Chemical Biology and Pharmaceutical Research

2-Trifluoromethanesulfonylethan-1-amine hydrochloride (CAS: 1275596-06-9) has emerged as a versatile building block in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethanesulfonyl (triflyl) group and amine functionality, has garnered significant attention due to its unique reactivity and potential applications in drug discovery. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-trifluoromethanesulfonylethan-1-amine hydrochloride in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The triflyl group was found to enhance the binding affinity of the inhibitors to the target protein, while the amine moiety facilitated further derivatization. This research highlights the compound's potential in addressing unmet medical needs in autoimmune diseases and certain cancers.

In addition to its role in small molecule drug development, 2-trifluoromethanesulfonylethan-1-amine hydrochloride has been investigated as a linker in antibody-drug conjugates (ADCs). A recent publication in Bioconjugate Chemistry described its use in creating stable, cleavable linkers that improve the therapeutic index of ADCs. The triflyl group's electron-withdrawing properties were shown to enhance the stability of the linker under physiological conditions, while still allowing for controlled drug release in target tissues.

Mechanistic studies have also shed light on the compound's unique properties. Research published in Organic & Biomolecular Chemistry in 2024 elucidated the reaction pathways of 2-trifluoromethanesulfonylethan-1-amine hydrochloride with various nucleophiles, providing valuable insights for its application in combinatorial chemistry and high-throughput screening. The studies revealed that the compound's reactivity can be finely tuned by modifying reaction conditions, making it a valuable tool for medicinal chemists.

From a safety and pharmacokinetics perspective, recent preclinical evaluations have shown promising results. A 2024 study in Drug Metabolism and Disposition reported favorable absorption and distribution profiles for derivatives of 2-trifluoromethanesulfonylethan-1-amine hydrochloride, with the triflyl group contributing to improved metabolic stability compared to similar compounds without this moiety. These findings support the continued investigation of this scaffold in drug development programs.

Looking forward, the unique properties of 2-trifluoromethanesulfonylethan-1-amine hydrochloride position it as a valuable asset in pharmaceutical research. Ongoing studies are exploring its application in PROTAC (proteolysis targeting chimera) technology and other emerging therapeutic modalities. As research continues to uncover new applications for this versatile compound, it is expected to play an increasingly important role in the development of next-generation therapeutics.